Cas no 1698027-18-7 (7-Bromo-6-chloro-8-fluoroquinazolin-4-ol)

7-Bromo-6-chloro-8-fluoroquinazolin-4-ol is a fluorinated quinazoline derivative with a halogen-substituted aromatic core, offering distinct reactivity and structural versatility for synthetic applications. The presence of bromo, chloro, and fluoro substituents at positions 7, 6, and 8, respectively, enhances its utility as a key intermediate in medicinal chemistry, particularly for the development of kinase inhibitors and other biologically active compounds. The hydroxyl group at the 4-position provides a reactive handle for further functionalization. This compound’s multi-halogenated structure contributes to its potential in cross-coupling reactions and as a scaffold for targeted molecular design, making it valuable for pharmaceutical and agrochemical research.

7-Bromo-6-chloro-8-fluoroquinazolin-4-ol structure

1698027-18-7 structure

Product Name:7-Bromo-6-chloro-8-fluoroquinazolin-4-ol

CAS No:1698027-18-7

MF:C₈H₃BrClFN₂O

MW:277.477623224258

MDL:MFCD30719394

CID:4611505

PubChem ID:135742359

Update Time:2025-06-07

7-Bromo-6-chloro-8-fluoroquinazolin-4-ol Chemical and Physical Properties

Names and Identifiers

- 7-bromo-6-chloro-8-fluoroquinazolin-4-ol
- 7-Bromo-6-chloro-8-fluoroquinazolin-4(3H)-one
- TQP1589
- Fc1c(Br)c(Cl)cc2c1nc[nH]c2=O
- 7-BROMO-6-CHLORO-8-FLUORO-3H-QUINAZOLIN-4-ONE
- C8H3BrClFN2O
- P17185
- RFAFUWAINQWMJO-UHFFFAOYSA-N
- MFCD30719394
- SCHEMBL18133910
- 7-Bromo-6-chloro-8-fluoro-4(3H)-quinazolinone
- AS-53839
- DTXSID701253936
- DB-162123
- 1-[4-[2-[(4-Chloro-2-hydroxy-5-iodophenyl)amino]acetyl]-1-piperazinyl]-2-propen-1-
- SCHEMBL16637093
- YSC02718
- 1698027-18-7
- PB41201
- SY099390
- CS-0050067
- AKOS037644506
- 7-Bromo-6-chloro-8-fluoroquinazolin-4-ol
- MDL： MFCD30719394
- Inchi： 1S/C8H3BrClFN2O/c9-5-4(10)1-3-7(6(5)11)12-2-13-8(3)14/h1-2H,(H,12,13,14)
- InChI Key： RFAFUWAINQWMJO-UHFFFAOYSA-N
- SMILES： BrC1C(=CC2C(NC=NC=2C=1F)=O)Cl

Computed Properties

Exact Mass: 275.91013 g/mol
Monoisotopic Mass: 275.91013 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 289
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 41.5
Molecular Weight: 277.48

7-Bromo-6-chloro-8-fluoroquinazolin-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189012144-1g	7-Bromo-6-chloro-8-fluoroquinazolin-4-ol	1698027-18-7	95%	1g	$1,041.18	2022-04-02
Chemenu	CM211078-1g	7-Bromo-6-chloro-8-fluoroquinazolin-4(3H)-one	1698027-18-7	97%	1g	$877	2021-08-04
Chemenu	CM211078-250mg	7-Bromo-6-chloro-8-fluoroquinazolin-4(3H)-one	1698027-18-7	97%	250mg	$***	2023-03-30
Chemenu	CM211078-1g	7-Bromo-6-chloro-8-fluoroquinazolin-4(3H)-one	1698027-18-7	97%	1g	$***	2023-03-30
Chemenu	CM211078-5g	7-Bromo-6-chloro-8-fluoroquinazolin-4(3H)-one	1698027-18-7	97%	5g	$***	2023-03-30
abcr	AB486727-250 mg	7-Bromo-6-chloro-8-fluoroquinazolin-4-ol; .	1698027-18-7		250mg	€298.00	2023-06-15
abcr	AB486727-1 g	7-Bromo-6-chloro-8-fluoroquinazolin-4-ol; .	1698027-18-7		1g	€553.00	2023-06-15
eNovation Chemicals LLC	D572636-250MG	7-bromo-6-chloro-8-fluoroquinazolin-4-ol	1698027-18-7	95%	250mg	$155	2024-07-21
eNovation Chemicals LLC	D572636-500MG	7-bromo-6-chloro-8-fluoroquinazolin-4-ol	1698027-18-7	95%	500mg	$215	2024-07-21
eNovation Chemicals LLC	D572636-1G	7-bromo-6-chloro-8-fluoroquinazolin-4-ol	1698027-18-7	95%	1g	$315	2024-07-21